Cas no 7665-99-8 (Guanosine 3',5'-Cyclic Monophosphate)

Guanosine 3',5'-Cyclic Monophosphate Properties

Names and Identifiers

• cGMP
• Caged cGMP
• Guanosine 3',5'-cyclophosphate
• cyclicgmp
• 3',5'-CGMP
• 3:5-CGMP
• GUANOSINE 3':5'-CYCLIC MONOPHOSPHATE
• GUANOSINE-3',5'-CYCLIC-MONOPHOSPHORIC ACID
• GUANOSINE-3':5'-CYCLIC MONOPHOSPHORIC ACID
• CGMP, GUANOSINE-3',5'-CYCLIC MONOPHOSPHATE
• Guanosine 3',5'-cyclic monophosphate
• Guanosine 3′,5′-cyclic monophosphate
• 2-amino-9-(2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl)-3,9-dihydro-6H-purin-6-one
• 2-amino-9-[(4aR,6R,7R,7aS)-2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxa
• cyclic GMP
• 3',5'-cGMP
• DB02315
• MFCD00070129
• 2-amino-9-[(1S,6R,8R,9R)-3,9-dihydroxy-3-oxo-2,4,7-trioxa-3$l^{5}-phosphabicyclo[4.3.0]nonan-8-yl]-3H-purin-6-one
• 35G
• Guanosine-3',5'-cyclic monophosphate
• guanosine-cyclic-phosphoric-acid
• 3',5'-GMP
• UNII-H2D2X058MU
• AS-60024
• 3',5'-guanosine monophosphate
• GUANOSINE-3',5'-MONOPHOSPHATE
• Cyclic guanosine monophosphate
• Guanosine cyclic monophosphate
• GTPL2347
• CYCLIC GMP [MI]
• 6H-purin-6-one, 2-amino-3,9-dihydro-9-[(4aR,6R,7R,7aS)-tetrahydro-2,7-dihydroxy-2-oxido-4H-furo[3,2-d]-1,3,2-dioxaphosphorin-6-yl]-
• 9-[(4aR,6R,7R,7aS)-2,7-dihydroxy-2-oxo-hexahydro-1,3,5,2$l^{5}-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-2-amino-6,9-dihydro-1H-purin-6-one
• H2D2X058MU
• C-GMP
• Guanosine, cyclic 3',5'-(hydrogen phosphate)
• CMC_11906
• CHEBI:16356
• 3',5'-cyclic GMP
• Epitope ID:149170
• 9-[(4aR,6R,7R,7aS)-2,7-dihydroxy-2-oxo-hexahydro-1,3,5,2$l^{5}-furo[3,2-d][1,3,2$l^{5}]dioxaphosphinin-6-yl]-2-amino-6,9-dihydro-1H-purin-6-one
• ZOOGRGPOEVQQDX-UUOKFMHZSA-N
• Guanosine-3',5'-cyclic-monophosphate
• 7665-99-8
• Cyclic guanosine 3',5'-monophosphate
• guanosine 3',5'-cyclic-monophosphate
• EINECS 231-641-6
• Guanosine 3',5'-phosphate (cyclic)
• GMP, Cyclic
• guanosine cyclic-monophosphate
• 2-amino-9-[(4aR,6R,7R,7aS)-2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-1,9-dihydro-6H-purin-6-one
• 9-[(4aR,6R,7R,7aS)-2,7-dihydroxy-2-oxo-hexahydro-2??-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-2-amino-6,9-dihydro-1H-purin-6-one
• Guanosine 3',5'-phosphate
• SCHEMBL738
• 2-Amino-9-((4aR,6R,7R,7aS)-2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl)-1,9-dihydro-6H-purin-6-one
• cyclic 3',5'-guanosine monophosphate
• Cyclic 3',5'-guanylic acid
• CHEMBL395336
• NS00045530
• GUANOSINE-3 ,5 -MONOPHOSPHATE
• 4H-Furo[3,2-d]-1,3,2-dioxaphosphorin, guanosine deriv.
• 158963B3-56F4-4A85-A160-A80E1460FB19
• SCHEMBL19222127
• 3',5'-guanosine
• CMC_11907
• Q422511
• 9-[(4aR,6R,7R,7aS)-2,7-dihydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-2-amino-1H-purin-6-one
• BDBM14391
• guanosine 3',5'-(hydrogen phosphate)
• cyclic gmp
• Guanosine cyclic 3',5'-(hydrogen phosphate)
• Guanosine cyclic 3',5'-monophosphate
• 2-amino-9-[(2S,4aR,6R,7R,7aS)-2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-1,9-dihydro-6H-purin-6-one
• Cyclic 3',5'-GMP
• cyclic-GMP
• DTXSID8040646
• Guanosine 3',5'-monophosphate
• C00942
• guanosine 3',5'-cyclic phosphate
• AKOS016845882
• Guanosine cyclic 3',5'-phosphate
• BDBM50369127
• 3',5'-cyclic GMP anion
• GUANOSINE-3',5'-cyclic-MONOPHOSPHORIC ACID
• G71258
• +Expand

• MDL： MFCD00070129
• InChIKey： ZOOGRGPOEVQQDX-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12N5O7P/c11-10-13-7-4(8(17)14-10)12-2-15(7)9-5(16)6-3(21-9)1-20-23(18,19)22-6/h2-3,5-6,9,16H,1H2,(H,18,19)(H3,11,13,14,17)/t3-,5-,6-,9-/m1/s1
• SMILES： N=C1NC(=O)C2=C(N1)N(C=N2)[C@@H]3O[C@H]4[C@H]([C@H]3O)OP(OC4)(O)=O

Computed Properties

• Exact Mass: 345.04756
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 1
• Monoisotopic Mass: 345.047434
• Heavy Atom Count: 23
• Complexity: 616
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.4
• Topological Polar Surface Area: 171

Experimental Properties

• LogP: -0.94290
• PSA: 170.52
• Refractive Index: 2.064
• Boiling Point: 792.7°C at 760 mmHg
• Flash Point: 433.2°C
• Solubility: 1% sodium bicarbonate: 50 mg/mL
• Color/Form: White powder
• Density: 2.64